Cas no 2229189-60-8 (tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate)
tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate
- 2229189-60-8
- tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate
- EN300-1891007
-
- Inchi: 1S/C14H26N4O2/c1-10(2)18-12(6-7-16-18)8-11(9-15)17-13(19)20-14(3,4)5/h6-7,10-11H,8-9,15H2,1-5H3,(H,17,19)
- InChI Key: JAVYXAFHNVHIDP-UHFFFAOYSA-N
- SMILES: O(C(NC(CN)CC1=CC=NN1C(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 282.20557608g/mol
- Monoisotopic Mass: 282.20557608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 82.2Ų
tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1891007-1g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 1g |
$1599.0 | 2023-09-18 | ||
| Enamine | EN300-1891007-5g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 5g |
$4641.0 | 2023-09-18 | ||
| Enamine | EN300-1891007-10g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 10g |
$6882.0 | 2023-09-18 | ||
| Enamine | EN300-1891007-0.05g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 0.05g |
$1344.0 | 2023-09-18 | ||
| Enamine | EN300-1891007-0.1g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 0.1g |
$1408.0 | 2023-09-18 | ||
| Enamine | EN300-1891007-0.25g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 0.25g |
$1472.0 | 2023-09-18 | ||
| Enamine | EN300-1891007-0.5g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 0.5g |
$1536.0 | 2023-09-18 | ||
| Enamine | EN300-1891007-1.0g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 1g |
$1599.0 | 2023-06-01 | ||
| Enamine | EN300-1891007-2.5g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 2.5g |
$3136.0 | 2023-09-18 | ||
| Enamine | EN300-1891007-5.0g |
tert-butyl N-{1-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-yl}carbamate |
2229189-60-8 | 5g |
$4641.0 | 2023-06-01 |
tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate
Professional Introduction to Compound with CAS No. 2229189-60-8 and Product Name: *Tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate*
Compound with the CAS number 2229189-60-8 and the product name Tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for targeting biological pathways effectively.
The molecular structure of this compound features a central pyrazole ring, which is a well-known heterocyclic scaffold in medicinal chemistry. Pyrazole derivatives have been extensively studied due to their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a tert-butyl group and an amino-substituted propan-2-yl chain further enhances its chemical reactivity and potential biological activity. This configuration allows for interactions with various biological targets, making it a promising candidate for further investigation.
In recent years, there has been a growing interest in the development of small-molecule inhibitors that can modulate enzyme activity and protein-protein interactions. The compound in question exhibits structural features that are reminiscent of known enzyme inhibitors, particularly those targeting kinases and other signaling molecules. Preliminary studies have indicated that this compound may interfere with critical pathways involved in cell proliferation and survival, making it a potential therapeutic agent for diseases such as cancer.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex core structure. The use of these methodologies underscores the compound's complexity and the sophistication required for its production.
One of the most intriguing aspects of this compound is its potential to serve as a lead molecule for drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess its binding affinity to various biological targets. This approach has already shown promise in identifying novel therapeutic agents with improved efficacy and reduced side effects.
The pharmacokinetic properties of this compound are also of great interest. Studies have begun to explore its solubility, stability, and metabolic pathways to optimize its bioavailability. These investigations are essential for translating preclinical findings into effective clinical treatments. The compound's ability to cross the blood-brain barrier is another area of focus, as this could expand its therapeutic applications to neurological disorders.
Recent advancements in analytical chemistry have enabled more detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided invaluable insights into its molecular structure and conformational dynamics. These data are crucial for understanding how the compound interacts with biological targets at the atomic level.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. Additionally, its stability under various environmental conditions suggests that it may find applications in material science and industrial chemistry.
As research continues to uncover new therapeutic possibilities, collaborations between academic institutions and pharmaceutical companies will be essential for advancing the development of this compound. Such partnerships can facilitate the translation of laboratory findings into clinical trials, ultimately bringing new treatments to patients in need.
The regulatory landscape also plays a critical role in the commercialization of new chemical entities like this one. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards ensures that the compound is produced consistently and safely for human use. Regulatory agencies will closely monitor clinical trials to assess its safety profile and efficacy before approving it for therapeutic use.
In conclusion, Compound with CAS No. 2229189-60-8 and the product name *Tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate* represents a significant advancement in chemical research with broad implications for drug development and industrial applications. Its complex molecular structure, coupled with promising preclinical findings, positions it as a valuable asset in the ongoing quest to develop novel therapeutic agents.
2229189-60-8 (tert-butyl N-{1-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)